(Z)-3-(4-ethoxyphenyl)-5-((E)-3-(furan-2-yl)allylidene)thiazolidine-2,4-dione

• IUPAC Name: (5Z)-3-(4-ethoxyphenyl)-5-[(E)-3-(furan-2-yl)prop-2-enylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C18H15NO4S/c1-2-22-15-10-8-13(9-11-15)19-17(20)16(24-18(19)21)7-3-5-14-6-4-12-23-14/h3-12H,2H2,1H3/b5-3+,16-7-
• InChI Key: TVMZRBZLPSQZDJ-JLJGJNDSSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)C(=CC=CC3=CC=CO3)SC2=O
• Isomeric SMILES: CCOC1=CC=C(C=C1)N2C(=O)/C(=C/C=C/C3=CC=CO3)/SC2=O
• Molecular Formula: C18H15NO4S
• Molecular Weight: 341.4 g/mol

Description

(Z)-3-(4-ethoxyphenyl)-5-((E)-3-(furan-2-yl)allylidene)thiazolidine-2,4-dione is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the thiazolidinedione class of drugs and has been found to exhibit a range of pharmacological activities.

Scientific Research Applications

Structure-Activity Relationship Studies

Studies involving analogs of thiazolidine-2,4-dione, including compounds similar to (Z)-3-(4-ethoxyphenyl)-5-((E)-3-(furan-2-yl)allylidene)thiazolidine-2,4-dione, have been conducted to understand their pharmacophore for ERK1/2 substrate-specific inhibition. These analogs demonstrated significant potential in inhibiting cell proliferation and inducing apoptosis, highlighting their importance in developing new lead compounds for targeted cancer therapy (Li et al., 2009).

Antimicrobial and Antiproliferative Potential

A library of thiazolidine-2,4-dione derivatives has been designed and evaluated for antimicrobial and anticancer activities through molecular docking studies. These studies have identified several analogs with promising docking scores, indicating their potential as lead structures for new antimicrobial and anticancer agents. The results suggest that these compounds can serve as a basis for further development in drug discovery (Kumar et al., 2022).

Synthesis and Biological Activity

Research on substituted pyridines and purines containing 2,4-thiazolidinedione has explored the synthesis and evaluation of these compounds for their biological activities. Selected derivatives demonstrated significant effects on triglyceride accumulation and exhibited hypoglycemic and hypolipidemic activities, suggesting their potential for further pharmacological studies (Kim et al., 2004).

Anticancer and Anti-inflammatory Activities

A specific derivative of thiazolidine-2,4-dione was synthesized and evaluated for its in vitro anticancer and anti-inflammatory activities. It demonstrated nonhemolytic effects on human blood cells and showed cytotoxicity against breast cancer cell lines, along with significant anti-inflammatory properties. These findings indicate the therapeutic potential of thiazolidine-2,4-dione derivatives in cancer and inflammation treatment (Uwabagira & Sarojini, 2019).

Hypoglycemic Activity and Molecular Docking Studies

The design and synthesis of 3-substituted-5-[(furan-2-yl)-methylene]-thiazolidine-2,4-dione derivatives have been reported, with a focus on their hypoglycemic activity. These derivatives underwent molecular docking analysis to assess their interaction with PPARγ target receptor protein, highlighting their potential as anti-hyperglycemic agents (Kumar et al., 2021).